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Ethylmalonic acid (EMA) is a branched fatty acid. It is a urinary organic acid, used as an important biochemical indicator of abnormal metabolism created by various diseases.
Ethylmalonic acid, also known as ethylmalonate or a-carboxybutyrate, belongs to the class of organic compounds known as branched fatty acids. These are fatty acids containing a branched chain. Ethylmalonic acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Ethylmalonic acid has been found in human skeletal muscle and prostate tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, ethylmalonic acid is primarily located in the cytoplasm and adiposome. Ethylmalonic acid participates in a number of enzymatic reactions. In particular, ethylmalonic acid can be biosynthesized from malonic acid. E...